Cas no 77967-27-2 (2-(9-hydroxy-10,10-dimethyl-9,10-dihydroanthracen-9-yl)propan-1-aminium (2Z)-3-carboxyprop-2-enoate)

• Product name: 2-(9-hydroxy-10,10-dimethyl-9,10-dihydroanthracen-9-yl)propan-1-aminium (2Z)-3-carboxyprop-2-enoate
• CAS No: 77967-27-2
• MF: C₂₃H₂₇NO₅
• MW: 397.464186906815
• CID: 1790309
• PubChem ID: 6435369

2-(9-hydroxy-10,10-dimethyl-9,10-dihydroanthracen-9-yl)propan-1-aminium (2Z)-3-carboxyprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-(9-hydroxy-10,10-dimethyl-9,10-dihydroanthracen-9-yl)propan-1-aminium (2Z)-3-carboxyprop-2-enoate
• 2-(9-hydroxy-10,10-dimethylanthracen-9-yl)propylazanium,(Z)-4-hydroxy-4-oxobut-2-enoate
• 9-(2-Amino-1-methylethyl)-10,10-dimethyl-9-anthrol maleate
• 77967-27-2
• 9,10-Dihydro-9-(2-amino-1-methylethyl)-10,10-dimethyl-9-anthrol maleate
• 9-ANTHROL, 9,10-DIHYDRO-9-(2-AMINO-1-METHYLETHYL)-10,10-DIMETHYL-, MALEATE

• Inchi： InChI=1S/C19H23NO.C4H4O4/c1-13(12-20)19(21)16-10-6-4-8-14(16)18(2,3)15-9-5-7-11-17(15)19;5-3(6)1-2-4(7)8/h4-11,13,21H,12,20H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： LOYVYNBIQSMMDT-BTJKTKAUSA-N
• SMILES： CC(C[NH3+])C1(C2=CC=CC=C2C(C3=CC=CC=C31)(C)C)O.C(=CC(=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 397.18901
• Monoisotopic Mass: 397.188923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125

Experimental Properties

• Boiling Point: 428°C at 760 mmHg
• Flash Point: 212.6°C
• PSA: 120.85